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Compound of Interest

2,2-Dimethyl-N-
Compound Name: )
phenylpropanamide

Cat. No.: B372301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pivalanilide, a versatile chemical
compound with applications in organic synthesis and potential relevance in medicinal
chemistry. This document details its properties, synthesis, and the current understanding of its
biological significance, with a focus on presenting clear, actionable information for laboratory
and research settings.

Discovery and History

While the exact date and original discoverer of pivalanilide are not prominently documented in
readily available scientific literature, its synthesis is considered a classic and well-established
example of amide formation. The compound, also known as N-phenylpivalamide, has likely
been synthesized and characterized through the straightforward acylation of aniline with
pivaloyl chloride for many decades. Pivaloyl chloride itself became more accessible following
developments in the production of pivalic acid. The primary route for pivalanilide synthesis
remains the direct amidation of pivaloyl chloride with aniline, a method widely documented in
chemical literature.[1] This reaction is a fundamental example of nucleophilic acyl substitution.

[1]

Physicochemical Properties
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Pivalanilide is a solid at room temperature with the chemical formula C11HisNO.[2] Its
molecular structure features a bulky tert-butyl group attached to the carbonyl carbon of the
amide, which influences its physical and chemical properties, such as steric hindrance and
solubility.

Table 1: Physicochemical Properties of Pivalanilide

Property Value Reference
Molecular Weight 177.25 g/mol [2]
Appearance Solid powder [2]

Melting Point 130-133 °C

Boiling Point 323.5+11.0°C

Density 1.0+ 0.1 g/cm3

Solubility Soluble in DMSO [2]

logP 231

Exact Mass 177.1154 [2]

Synthesis of Pivalanilide

The most common and direct method for the synthesis of pivalanilide is the reaction of pivaloyl
chloride with aniline.[1] This nucleophilic acyl substitution reaction is typically carried out in the
presence of a base to neutralize the hydrochloric acid byproduct.

Materials:

Aniline

Pivaloyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine or pyridine
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1 M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Solvent for recrystallization (e.g., ethanol, or a mixture of ethyl acetate and hexanes)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve aniline (1.0 equivalent) and a non-nucleophilic
base such as triethylamine or pyridine (1.1 equivalents) in anhydrous dichloromethane.

Addition of Pivaloyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add pivaloyl
chloride (1.05 equivalents) dropwise to the stirred solution. The formation of a precipitate
(triethylammonium chloride or pyridinium chloride) is typically observed.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the
starting material (aniline) is consumed.

Work-up:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1
M HCI, saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa.
Purification:

o Filter off the drying agent and concentrate the organic solution under reduced pressure to
obtain the crude pivalanilide.
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o Purify the crude product by recrystallization from a suitable solvent or solvent system to
yield pure pivalanilide as a crystalline solid.
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A generalized workflow for the synthesis and purification of pivalanilide.

Mechanism of Action and Signhaling Pathways

Currently, there is a notable lack of direct research into the specific mechanism of action or
signaling pathway involvement of pivalanilide itself. The majority of biological studies have
focused on derivatives of pivalanilide.

It is crucial to distinguish the biological activities of these derivatives from the parent
compound. For instance, certain pivalanilide derivatives have been investigated for their

potential as:

e Fungicides: Some structurally related compounds act as succinate dehydrogenase inhibitors
(SDHIs), which disrupt the mitochondrial respiratory chain in fungi.

o Anticancer Agents: Research into other amide-containing small molecules has explored their
potential to modulate pathways involved in cancer progression. For example, unrelated
compounds with some structural similarities have been shown to act as histone deacetylase
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(HDAC) inhibitors or to affect apoptosis-related proteins like Bcl-2 and Caspase-8. However,
these findings are not directly applicable to pivalanilide without specific experimental
validation.

Therefore, while pivalanilide serves as a valuable scaffold in medicinal chemistry for the
development of biologically active molecules, its own intrinsic biological activity and mechanism
of action remain an area for future investigation.
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The role of pivalanilide as a scaffold in a typical drug discovery process.

Conclusion

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b372301?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pivalanilide is a foundational molecule in organic synthesis, with a straightforward and well-
understood preparation. Its physicochemical properties are well-characterized, making it a
reliable building block for more complex molecules. While the historical details of its initial
discovery are not widely chronicled, its importance in modern chemistry is evident from its use
as a precursor in various synthetic endeavors, including the development of potentially
bioactive compounds. Future research is needed to elucidate any intrinsic biological activity
and specific mechanisms of action of pivalanilide itself, which could open new avenues for its
application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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